Cas no 2413875-24-6 (tert-butyl N-(2-chloro-4,6-dimethylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(2-chloro-4,6-dimethylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 2413875-24-6
• MF: C₁₅H₁₈ClN₃O₂S₂
• MW: 371.905319690704
• CID: 5675623
• PubChem ID: 165949289
• Update Time: 2025-08-05

tert-butyl N-(2-chloro-4,6-dimethylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413875-24-6
• tert-butyl N-(2-chloro-4,6-dimethylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• EN300-26666296

• Inchi： 1S/C15H18ClN3O2S2/c1-8-6-9(2)11(10(16)7-8)19(12-17-18-13(22)23-12)14(20)21-15(3,4)5/h6-7H,1-5H3,(H,18,22)
• InChI Key： VHQHNEOUEZRZBL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC(C)=C1N(C1=NNC(=S)S1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 371.0528969g/mol
• Monoisotopic Mass: 371.0528969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 111Ų

Additional information on tert-butyl N-(2-chloro-4,6-dimethylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

Introduction to tert-butyl N-(2-chloro-4,6-dimethylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 2413875-24-6)

tert-butyl N-(2-chloro-4,6-dimethylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate, with the CAS number 2413875-24-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of carbamates and is characterized by its unique structural features, including a tert-butyl group, a chlorinated phenyl ring, and a thiadiazole moiety. These structural elements contribute to its chemical stability and biological activity.

The synthesis of tert-butyl N-(2-chloro-4,6-dimethylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate typically involves multistep reactions, starting from readily available starting materials. The key steps include the formation of the carbamate linkage and the introduction of the thiadiazole ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for both research and industrial applications.

In terms of its biological activity, tert-butyl N-(2-chloro-4,6-dimethylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate has been studied for its potential as an inhibitor of various enzymes and receptors. One of the most notable areas of research is its activity as an inhibitor of acetylcholinesterase (AChE), an enzyme that plays a crucial role in the breakdown of acetylcholine in the nervous system. Inhibition of AChE can lead to increased levels of acetylcholine, which has therapeutic implications for conditions such as Alzheimer's disease and other neurodegenerative disorders.

Recent studies have also explored the potential of tert-butyl N-(2-chloro-4,6-dimethylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate as an antiparasitic agent. Research has shown that this compound exhibits significant activity against various parasitic organisms, including those responsible for malaria and leishmaniasis. The mechanism of action appears to involve disruption of key metabolic pathways in the parasites, leading to their death or reduced viability.

Beyond its therapeutic applications, tert-butyl N-(2-chloro-4,6-dimethylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate has also been investigated for its use in agricultural settings. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a promising candidate for developing new herbicides or plant growth regulators. Preliminary studies have shown that this compound can effectively control certain weed species without causing significant harm to crops.

The safety profile of tert-butyl N-(2-chloro-4,6-dimethylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate is an important consideration for its development and use. Extensive toxicological studies have been conducted to evaluate its potential adverse effects on human health and the environment. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not pose significant risks when used appropriately.

In conclusion, tert-butyl N-(2-chloro-4,6-dimethylphenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 2413875-24-6) is a versatile compound with a wide range of potential applications in medicine and agriculture. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases and conditions.